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Abstract
4-Bromo-3-nitrobenzonitrile is a key molecular building block in synthetic chemistry, notable

for its trifunctional nature—possessing bromo, nitro, and nitrile groups.[1] This unique

combination makes it a valuable intermediate in the synthesis of complex organic molecules,

particularly in the pharmaceutical and materials science sectors.[1] However, the same reactive

functional groups that make it synthetically useful also impart significant health and safety

hazards. The presence of a nitrile group suggests potential toxicity akin to cyanide compounds,

while the nitroaromatic structure points to risks of thermal instability and irritation.[2][3][4] This

guide provides a comprehensive framework for the safe handling, storage, use, and disposal of

4-Bromo-3-nitrobenzonitrile, designed for researchers, chemists, and laboratory

professionals. By detailing its physicochemical properties, toxicological profile, and requisite

control measures, this document serves as an essential resource for mitigating risk and

ensuring a safe laboratory environment.

Physicochemical and Hazard Profile
A foundational understanding of a chemical's properties is the first step in a robust safety

assessment. The properties of 4-Bromo-3-nitrobenzonitrile dictate its behavior under various

laboratory conditions and inform the necessary handling precautions.
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The compound is a powder or crystalline solid, typically light yellow in appearance.[5] Its key

quantitative properties are summarized below.

Property Value Source(s)

CAS Number 89642-49-9

Molecular Formula C₇H₃BrN₂O₂

Molecular Weight 227.01 g/mol

Appearance Powder / Crystalline Solid

Melting Point 116-120 °C

Boiling Point 268.6 ± 25.0 °C at 760 mmHg

Density 1.8 ± 0.1 g/cm³

Storage Temperature 2-8°C

Toxicological Hazards and GHS Classification
While specific toxicological data for 4-Bromo-3-nitrobenzonitrile is not extensively detailed in

all public records, the hazards can be inferred from its structural motifs—namely the nitrile and

nitroaromatic groups—and data from similar compounds. The nitrile group (-C≡N) is a well-

known toxicophore, capable of metabolizing to release cyanide ions, which inhibit cellular

respiration.[2][6] Nitroaromatic compounds are often associated with irritation and can be

harmful upon absorption.[3][5]

Based on data for analogous compounds like bromonitrobenzenes and other substituted

benzonitriles, the following GHS hazard classifications are anticipated and should be adopted

as a precautionary measure.[5][7][8]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Note: These classifications are based on related chemical structures and represent a

conservative safety approach in the absence of compound-specific, peer-reviewed toxicological

studies.[5][8]

The Hierarchy of Controls: A Risk Mitigation
Framework
Effective safety management relies on a multi-layered approach to risk reduction, known as the

hierarchy of controls. This framework prioritizes the most effective and permanent solutions

over those that rely on human behavior.
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Hierarchy of Hazard Controls

Elimination
(Physically remove the hazard)

Substitution
(Replace with a less hazardous material)

Engineering Controls
(Isolate people from the hazard)

Administrative Controls
(Change the way people work)

Personal Protective Equipment (PPE)
(Protect the worker with personal equipment)

Click to download full resolution via product page

Figure 1. The Hierarchy of Hazard Controls, prioritizing strategies from most to least effective.

Elimination/Substitution: In a research context, eliminating the compound is not feasible.

However, substituting it with a less hazardous analogue should always be the first

consideration during experimental design.

Engineering Controls: These are the primary physical means of minimizing exposure. All

work with 4-Bromo-3-nitrobenzonitrile must be conducted within a certified laboratory

chemical fume hood to control the inhalation of dust or vapors.[9] The fume hood provides a

physical barrier and ensures hazardous fumes are exhausted safely.

Administrative Controls: These are work practices that reduce risk. Key controls include:

Developing a detailed Standard Operating Procedure (SOP) for any experiment involving

this compound.[10]
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Establishing a designated area within the lab specifically for working with highly toxic

compounds.[10]

Never working alone when handling this material.[9]

Maintaining an accurate inventory and ensuring all containers are clearly labeled.[9]

Personal Protective Equipment (PPE): PPE is the last line of defense and must be used in

conjunction with the controls above. It does not eliminate the hazard but provides a crucial

barrier against exposure.

Standard Operating Protocol: From Receipt to
Disposal
A meticulous, step-by-step approach is mandatory for handling 4-Bromo-3-nitrobenzonitrile.

Required Personal Protective Equipment (PPE)
The minimum PPE required when handling this compound includes:

Eye Protection: Chemical safety goggles are required.[11] If there is a splash hazard, a face

shield should be worn in addition to goggles.[9]

Hand Protection: Double gloving with chemical-resistant nitrile gloves is recommended.[9]

[10] Gloves must be inspected for integrity before each use and changed immediately if

contamination is suspected.

Body Protection: A buttoned lab coat must be worn at all times.[9] For procedures with a

higher risk of splashing, a chemical-resistant apron is also necessary.[9]

Footwear: Closed-toe, solid-top shoes are mandatory in the laboratory.[9]

Handling and Use Protocol
Preparation: Cordon off a designated area in the chemical fume hood. Ensure the safety

shower and eyewash station are accessible and have been recently tested.[10]
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Weighing: Weigh the solid compound within the fume hood. Use a disposable weighing boat

or line the balance with protective film to prevent contamination.

Dissolving/Reaction: If making a solution, add the solid to the solvent slowly to avoid

splashing. All manipulations must be performed within the fume hood.

Post-Handling: After use, decontaminate all surfaces in the designated area. A

recommended procedure is to first wipe surfaces with a pH 10 buffer solution, followed by a

freshly prepared 10% bleach solution, and finally a water rinse.[2] All contaminated wipes

and disposable items must be collected as hazardous waste.[10]

Storage Requirements
Store 4-Bromo-3-nitrobenzonitrile in a cool, dry, and well-ventilated area, away from

incompatible materials.[5][12] The recommended storage temperature is refrigerated (2-8°C).

Keep the container tightly closed and clearly labeled.[5]

Segregate from strong oxidizing agents, strong bases, and acids.[12][13] Contact with acid

could potentially generate highly toxic hydrogen cyanide gas.[14]

Store in a secondary container to contain any potential leaks or spills.[12]

Disposal Protocol
All waste containing 4-Bromo-3-nitrobenzonitrile, including empty containers, contaminated

PPE, and spill cleanup materials, must be disposed of as acutely toxic hazardous waste.[9]

Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose of

this chemical down the drain.[15]

Emergency Response Procedures
Rapid and correct response to an exposure or spill is critical. All personnel working with this

compound must be familiar with these procedures.
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Immediate Actions

Decontamination (if safe to do so) If Unconscious

EXPOSURE EVENT

1. Remove victim from contaminated area.
Alert others nearby.

2. Call for Emergency Medical Services (911).
Inform them of cyanide/nitrile exposure.

Remove all contaminated clothing. DO NOT perform mouth-to-mouth resuscitation.

Skin Contact:
Rinse in safety shower for 15 min.

Eye Contact:
Flush with emergency eyewash for 15 min.

Provide SDS to emergency responders.

If trained, perform chest compressions only.

Click to download full resolution via product page

Figure 2. Workflow for responding to a personnel exposure event.

First-Aid Measures
Speed is essential. Treatment must be prompt to be effective.[6]

Inhalation: Remove the individual to fresh air immediately.[5] If breathing is difficult or has

stopped, provide artificial respiration (do NOT use mouth-to-mouth resuscitation to avoid

rescuer exposure) and administer oxygen if available and you are trained to do so.[6][10]

Seek immediate medical attention.[5]

Skin Contact: Immediately remove all contaminated clothing.[6] Wash the affected area with

copious amounts of soap and water for at least 15 minutes while heading to an emergency

shower.[2][5] Seek immediate medical attention.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes in an

emergency eyewash station, occasionally lifting the upper and lower eyelids.[5][10] Seek

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1276805?utm_src=pdf-body-img
https://www.monash.edu/hsw/info-docs/chemical-management/first-aid-for-cyanide-poisoning
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17705~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2015:53:06~~1-Bromo-4-nitrobenzene~~
https://www.monash.edu/hsw/info-docs/chemical-management/first-aid-for-cyanide-poisoning
https://ehs.stanford.edu/reference/information-cyanide-compounds
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17705~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2015:53:06~~1-Bromo-4-nitrobenzene~~
https://www.monash.edu/hsw/info-docs/chemical-management/first-aid-for-cyanide-poisoning
https://ehs.dartmouth.edu/sites/ehs/files/2024-05/dartmouth-college-guidelines-for-safe-use-of-cyanide-salts.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17705~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2015:53:06~~1-Bromo-4-nitrobenzene~~
https://ehs.dartmouth.edu/sites/ehs/files/2024-05/dartmouth-college-guidelines-for-safe-use-of-cyanide-salts.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17705~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2015:53:06~~1-Bromo-4-nitrobenzene~~
https://ehs.stanford.edu/reference/information-cyanide-compounds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276805?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


immediate medical attention.[5]

Ingestion: Do NOT induce vomiting.[2] If the person is conscious, rinse their mouth with

water.[15] Never give anything by mouth to an unconscious person.[15] Seek immediate

medical attention.[15]

Spill and Leak Response
Small Spill (inside a fume hood):

Ensure appropriate PPE is worn.

Cover the spill with an absorbent material compatible with the chemical.

Carefully collect the absorbed material and spilled substance using non-sparking tools and

place it into a labeled, sealed container for hazardous waste disposal.[15]

Decontaminate the spill area with a 10% bleach solution, followed by a water rinse.[2]

Large Spill (or any spill outside a fume hood):

Evacuate the immediate area and alert all personnel.[10][14]

If safe to do so, turn off ignition sources.

Close the laboratory doors and prevent entry.

Contact your institution's Environmental Health & Safety (EH&S) department and/or

emergency services immediately.[10] Do not attempt to clean up a large spill yourself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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